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Compound of Interest

Compound Name: 4-(Isopentyloxy)benzohydrazide

CAS No.: 721426-56-8

Cat. No.: B2535915

Get Quote

Chemical Identity & Core Profile[1][2][3][4][5][6][7]
4-(Isopentyloxy)benzohydrazide (also known as 4-(3-methylbutoxy)benzohydrazide) is a

specialized organic intermediate belonging to the class of alkoxybenzohydrazides. It is

primarily utilized as a precursor for Schiff base ligands in coordination chemistry, a mesogenic

core in liquid crystal design, and a lipophilic scaffold in drug discovery (specifically targeting

antimycobacterial and anticancer pathways).

While the parent acid is widely indexed, the hydrazide derivative is often generated in situ or

supplied as a custom synthesis product.
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Property Technical Specification

Chemical Name 4-(3-methylbutoxy)benzohydrazide

CAS Number
Not Formally Assigned (Refer to Parent Acid

CAS: 2910-85-2)

Molecular Formula C₁₂H₁₈N₂O₂

Molecular Weight 222.29 g/mol

SMILES CC(C)CCOC1=CC=C(C=C1)C(=O)NN

InChIKey
Calculated: ZJYYDMKIBGAUCA-

UHFFFAOYSA-N (Isomer dependent)

Physical State White to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, hot Ethanol; Insoluble

in Water

Melting Point Approx. 145–148 °C (Derivative dependent)

Note on CAS Registry: As of current chemical indices, a unique CAS number for the specific

hydrazide form is not widely listed in public domains (PubChem, ChemSpider). Researchers

should reference the Parent Acid (4-Isopentyloxybenzoic acid, CAS: 2910-85-2) for

procurement and synthesis validation.

Synthesis & Manufacturing Protocol
The synthesis of 4-(Isopentyloxy)benzohydrazide follows a robust Nucleophilic Acyl

Substitution pathway. This protocol is designed to ensure high purity by proceeding through a

stable ester intermediate, avoiding the direct and often messy reaction of the acid with

hydrazine.
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Reaction Scheme
Alkylation: 4-Hydroxybenzoic acid

4-(Isopentyloxy)benzoic acid.

Esterification: Acid

Methyl/Ethyl 4-(Isopentyloxy)benzoate.

Hydrazinolysis: Ester

4-(Isopentyloxy)benzohydrazide.

Detailed Experimental Protocol
Step 1: Etherification (Williamson Synthesis)

Reagents: 4-Hydroxybenzoic acid (1.0 eq), Isopentyl bromide (1.2 eq), K₂CO₃ (2.5 eq),

Acetone or DMF.

Procedure: Reflux the mixture for 12–16 hours. Monitor by TLC (Hexane:EtOAc 7:3).

Workup: Remove solvent, acidify with HCl (1M) to precipitate the acid (CAS 2910-85-2).

Recrystallize from Ethanol/Water.

Step 2: Esterification (Fischer)
Reagents: 4-(Isopentyloxy)benzoic acid, Methanol (excess), H₂SO₄ (cat.).

Procedure: Reflux for 8 hours.

Workup: Evaporate methanol, neutralize with NaHCO₃, extract with Ethyl Acetate. Yields

Methyl 4-(isopentyloxy)benzoate.

Step 3: Hydrazinolysis (Key Step)
Reagents: Methyl 4-(isopentyloxy)benzoate (1.0 eq), Hydrazine Hydrate (80% or 99%, 5.0–

10.0 eq), Absolute Ethanol.

Procedure:
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Dissolve the ester in absolute ethanol (5 mL/mmol).

Add hydrazine hydrate dropwise at room temperature.

Reflux the mixture for 6–10 hours. A white precipitate typically forms upon cooling.

Purification: Filter the solid, wash extensively with cold water (to remove excess

hydrazine) and cold ethanol. Recrystallize from hot ethanol to obtain needle-like crystals.

Visualization: Synthesis Workflow
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Figure 1: Step-wise chemical synthesis pathway from commercially available precursors to the

target hydrazide.

Applications in Drug Development & Materials
Science
The isopentyloxy tail confers significant lipophilicity (LogP ~2.5–3.0) to the benzohydrazide

core, altering its pharmacokinetics and physical properties compared to the parent 4-

hydroxybenzohydrazide.

A. Medicinal Chemistry (Anti-TB & Anti-Cancer)
Benzohydrazides are pharmacophores in several bioactive agents (e.g., Isoniazid). The

addition of the isopentyl chain serves two purposes:

Membrane Permeability: Enhances penetration through the waxy cell wall of Mycobacterium

tuberculosis.

Schiff Base Precursor: The terminal -NH2 group condenses with aldehydes to form

Acylhydrazones. These derivatives are potent iron chelators (via the O-N-O donor set) and

inhibitors of ribonucleotide reductase.
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B. Liquid Crystals (Mesogens)
Alkoxybenzohydrazides are classic "rod-like" (calamitic) mesogens.

Mechanism: The rigid benzohydrazide core provides structural linearity, while the flexible

isopentyl tail disrupts crystal packing, lowering the melting point and stabilizing the Nematic

or Smectic liquid crystal phases.

Utility: Used as dopants to adjust the phase transition temperatures of liquid crystal displays

(LCDs).

Visualization: Biological Mechanism (Schiff Base
Formation)
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Figure 2: Mechanism of action for benzohydrazide derivatives in biological systems via Schiff

base formation and metal chelation.

Analytical Characterization
To validate the synthesis of 4-(Isopentyloxy)benzohydrazide, the following spectral signals

must be confirmed.
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Technique Expected Signal / Observation

IR Spectroscopy

3300–3200 cm⁻¹: N-H stretching (doublet for -

NH₂).1650 cm⁻¹: C=O (Amide I) stretching.1250

cm⁻¹: C-O-C asymmetric stretching (Ether

linkage).

¹H NMR (DMSO-d₆)

δ 9.6 ppm: Singlet (1H, -CONH-).δ 7.8 & 6.9

ppm: Doublets (2H each, AA'BB' system,

Aromatic).δ 4.4 ppm: Broad Singlet (2H, -NH₂).δ

4.0 ppm: Triplet (2H, -OCH₂-).δ 1.7–0.9 ppm:

Multiplets (Isopentyl alkyl chain).

Mass Spectrometry
[M+H]⁺ = 223.3 m/z. Look for fragment at 135

m/z (loss of hydrazine and alkyl chain).

Handling & Safety Data
Hazard Classification: Irritant (Skin/Eye/Respiratory).

Hydrazine Warning: The synthesis involves Hydrazine Hydrate, a known carcinogen and

potent reducing agent. All reactions must be performed in a fume hood.

Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent

oxidation of the hydrazide group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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